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The quest for more environmentally benign and efficient alternatives to cyanide in gold
extraction has led to significant research into thiosulfate-based leaching systems. Among the
various thiosulfate salts, calcium thiosulfate and sodium thiosulfate have emerged as
prominent options. This guide provides a detailed comparative study of their performance in
gold leaching, supported by experimental data, to assist researchers in making informed
decisions for their specific applications.

Performance Comparison: Leaching Efficiency vs.
Reagent Consumption

A critical trade-off exists between gold leaching kinetics and reagent consumption when
comparing calcium and sodium thiosulfate. Experimental studies have indicated that the choice
of cation—calcium versus sodium—influences the overall leaching performance. A study by
Feng and Van Deventer demonstrated that calcium thiosulfate is most effective for gold
leaching, while sodium thiosulfate provides the best performance in terms of minimizing
thiosulfate consumption[1][2].

This suggests a fundamental difference in their chemical behavior within the leaching
environment. While calcium ions may play a role in enhancing the gold dissolution rate, sodium
ions appear to contribute to greater stability of the thiosulfate lixiviant, reducing its degradation
and, consequently, consumption.
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Quantitative Data Summary

The following table summarizes the performance characteristics of calcium thiosulfate and

sodium thiosulfate based on findings from various studies. It is important to note that a direct

side-by-side comparison under identical conditions is not readily available in the literature;

therefore, these values represent typical ranges and findings from different experimental

setups.

Parameter

Calcium
Thiosulfate

Sodium Thiosulfate

Key Observations

Gold Leaching
Efficiency

Generally Higher

Generally Lower

Calcium ions may
enhance the kinetics

of gold dissolution[1]
[2].

Thiosulfate

Consumption

Higher

Lower

Sodium thiosulfate
exhibits greater
stability, leading to
reduced reagent
loss[1][2].

Optimal pH Range

Both systems operate
in a similar alkaline pH
range to maintain

thiosulfate stability.

Typical Temperature

40 - 60°C

40 - 60°C

Leaching rates for
both are temperature-

dependent.

Typical Concentration

0.05-0.15M

0.1-0.7M

Optimal
concentrations vary
based on ore
characteristics and
other leaching

conditions[3].
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Experimental Protocols

Detailed and reproducible experimental protocols are essential for the accurate comparison of

leaching agents. Below are representative methodologies for gold leaching using calcium

thiosulfate and sodium thiosulfate, synthesized from multiple research studies.

Calcium Thiosulfate Leaching Protocol

This protocol is based on a study investigating gold recovery from pressure oxidation residues.

Slurry Preparation: Prepare a slurry by mixing the gold-bearing ore with deionized water to
achieve the desired solid-to-liquid ratio (e.g., 20% wi/v).

pH Adjustment: Adjust the slurry's pH to the target value (e.g., 7.0-10.0) using a calcium
hydroxide solution.

Reagent Addition: Introduce the calcium thiosulfate solution to achieve the desired molarity
(e.g., 0.1 M). Add a copper sulfate solution as a catalyst (e.qg., to a final concentration of 0.8
mM).

Leaching: Conduct the leaching in a sealed reactor at a controlled temperature (e.g., 40°C)
with constant agitation for a predetermined duration (e.g., 6-24 hours).

Sampling and Analysis: Periodically collect samples of the leachate, filter, and analyze for
gold content using appropriate analytical techniques such as Atomic Absorption
Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Sodium Thiosulfate Leaching Protocol

This protocol is a generalized procedure based on several studies utilizing sodium thiosulfate.

Slurry Preparation: Create a slurry of the gold ore and water at a specific solid percentage
(e.g., 15% solids).

pH Adjustment: Adjust the pH of the slurry to the optimal range (e.g., 9-10.5) using a suitable
base, such as sodium hydroxide or ammonia solution.
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» Reagent Addition: Add sodium thiosulfate to the desired concentration (e.g., 0.7 M) and
copper sulfate as a catalyst (e.g., 2-5 mM). In ammoniacal systems, ammonia is also added
to stabilize the copper ions.

e Leaching: Perform the leaching in a reaction vessel at a controlled temperature (e.g., 60°C)
with mechanical agitation (e.g., 750 RPM) for the specified time (e.g., 6 hours)[3].

o Sampling and Analysis: Sample the solution at regular intervals, ensuring proper filtration
before analyzing the dissolved gold concentration by AAS or ICP-MS.

Chemical Pathways and Experimental Workflow

The fundamental chemistry of gold thiosulfate leaching involves the oxidation of metallic gold
and its subsequent complexation with thiosulfate ions to form the stable aurothiosulfate
complex, [Au(Sz203)2]3~. This process is typically catalyzed by a copper(ll)-ammonia complex,
[Cu(NHs3)4]2*.

Thiosulfate (S20327)
ot Aurothiosulfate Complex
Oxygen (O2) X + .
Oxidation & Complexation > [AU(S203)2]°

- Gold (Au)

Cupric Ammine Complex Catalyst
[Cu(NHs)a]2*

Click to download full resolution via product page

General chemical pathway for gold thiosulfate leaching.

The experimental workflow for a comparative study would involve parallel leaching tests where
the primary variable is the thiosulfate salt.
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Experimental workflow for comparing leaching agents.

Environmental Impact and Considerations

Thiosulfate leaching is broadly considered a more environmentally friendly alternative to

cyanidation due to its lower toxicity[4]. The reagents used are less hazardous, and the waste

products are generally more benign.

Toxicity: Thiosulfate salts are significantly less toxic than sodium cyanide, reducing the risk of
environmental contamination and harm to wildlife and human health.

Waste Management: Tailings from thiosulfate leaching require less stringent detoxification
procedures compared to cyanide tailings.

Cation Considerations:

o Sodium: The introduction of sodium ions into the environment is a potential concern in
areas with high salinity or where sodium-sensitive ecosystems are present.

o Calcium: Calcium is a common element in many geological formations and is generally
considered to have a lower environmental impact. In some cases, the addition of calcium
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can be beneficial, for example, in the precipitation of sulfate as gypsum (CaSOa-2H20),
which can help to control sulfate levels in tailings water.

Conclusion

The choice between calcium thiosulfate and sodium thiosulfate for gold leaching involves a
clear trade-off. Calcium thiosulfate offers the potential for higher gold recovery rates, which
could be advantageous for ores where maximizing extraction is the primary goal. Conversely,
sodium thiosulfate provides the benefit of lower reagent consumption, making it a more
economically favorable option, particularly for large-scale operations where reagent costs are a
significant factor.

The decision of which lixiviant to employ will ultimately depend on a comprehensive techno-
economic evaluation that considers the specific ore mineralogy, target recovery rates, reagent
costs, and local environmental regulations. Further research focusing on direct comparative
studies under identical conditions would be invaluable in providing a more definitive
gquantitative assessment and guiding the optimization of thiosulfate leaching processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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